Cas no 2225175-10-8 (5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid)

• Product Name: 5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid
• CAS No: 2225175-10-8
• MF: C₈H₉BBrNO₂
• MW: 241.88
• CID: 5144597
• PubChem ID: 133634727
• Update Time: 2025-06-07

5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid
• 2225175-10-8
• (5-Bromo-2-cyclopropylpyridin-3-yl)boronic acid

• Inchi： 1S/C8H9BBrNO2/c10-6-3-7(9(12)13)8(11-4-6)5-1-2-5/h3-5,12-13H,1-2H2
• InChI Key： ZSUUDSUFPCDKCH-UHFFFAOYSA-N
• SMILES： B(C1C=C(Br)C=NC=1C1CC1)(O)O

Computed Properties

• Exact Mass: 240.99097g/mol
• Monoisotopic Mass: 240.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid

Introduction to 5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid (CAS No. 2225175-10-8)

5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid, with the CAS number 2225175-10-8, is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structure, which includes a bromo substituent, a cyclopropyl group, and a pyridine ring. These structural features make it an attractive building block for the synthesis of complex molecules, particularly in the development of novel pharmaceuticals and materials.

The chemical formula of 5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid is C₉H₁₁BrBNO₂. Its molecular weight is approximately 244.09 g/mol. The compound is typically supplied as a white to off-white solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and tetrahydrofuran (THF). These solubility properties facilitate its use in various synthetic reactions and analytical techniques.

5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid has been extensively studied for its potential applications in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds. The boronic acid functional group can readily undergo palladium-catalyzed cross-coupling reactions with aryl halides or vinyl halides to form new carbon-carbon bonds. This versatility makes it an essential reagent in the development of new drugs and materials.

In recent years, there has been a growing interest in the use of boronic acids for the synthesis of heterocyclic compounds, particularly those with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid in the synthesis of novel pyridine-based inhibitors of protein kinases. These inhibitors have shown promising results in preclinical studies for the treatment of various cancers and inflammatory diseases.

The cyclopropyl group in 5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid adds an additional layer of complexity and reactivity to the molecule. Cyclopropane derivatives are known for their strain energy and ability to participate in ring-opening reactions, which can be harnessed to create diverse chemical structures. This feature has been exploited in the synthesis of bioactive molecules with unique pharmacological profiles.

Beyond its applications in medicinal chemistry, 5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid has also found utility in materials science. The pyridine ring provides electron-withdrawing properties that can influence the electronic structure and reactivity of polymers and other materials. Research published in Advanced Materials demonstrated the use of this compound as a building block for the synthesis of conjugated polymers with tunable optical and electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The safety and handling of 5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid should be conducted with appropriate precautions, as with any chemical reagent. It is recommended to handle the compound under inert conditions to prevent oxidation or decomposition. Proper personal protective equipment (PPE), including gloves, goggles, and a lab coat, should be worn during handling. Additionally, storage should be in a cool, dry place away from sources of heat or ignition.

In conclusion, 5-Bromo-2-(cyclopropyl)pyridine-3-boronic acid (CAS No. 2225175-10-8) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an excellent building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.